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Compound of Interest
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N'-hydroxy-2-oxo-1H-pyridine-3-

carboximidamide

Cat. No.: B11821733

Get Quote

Executive Summary
Pyridine-3-carboximidamide (also known as Nicotinamidine) represents a critical bioisostere of

nicotinamide (Vitamin B3). Unlike its amide counterpart, the carboximidamide moiety

introduces a highly basic center (

), allowing it to exist predominantly as a cation at physiological pH. This physicochemical
alteration fundamentally shifts its biological activity profile from vitamin-like cofactor support to
competitive enzyme inhibition and antimicrobial lethality.

This guide details the technical application of pyridine-3-carboximidamide derivatives, focusing

on three primary therapeutic axes:

Antitubercular Mechanism: Competitive inhibition of the mycobacterial enzyme PncA.

Serine Protease Inhibition: Targeting the S1 specificity pocket of trypsin-like enzymes (Factor

Xa/Thrombin).

Antifungal Activity: Disruption of cell wall biosynthesis via ergosterol pathway interference.
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Structural Basis & Pharmacophore Analysis
The transition from a carboxamide (in Nicotinamide) to a carboximidamide creates a "super-

binder" for anionic biological pockets.

Bioisosteric Shift: Amide vs. Amidine

Feature
Pyridine-3-
Carboxamide
(Nicotinamide)

Pyridine-3-
Carboximidamide
(Nicotinamidine)

Biological
Consequence

Functional Group

Amidine mimics the

transition state of

amide hydrolysis.

Basicity (

)
~3.3 (Pyridine N) ~11.5 (Amidine group)

Amidine is protonated

at pH 7.4, enabling

strong ionic bonds.

H-Bonding Donor/Acceptor
Strong Donor

(Cationic)

High affinity for

Asp/Glu residues in

enzyme active sites.

Solubility High (Neutral) High (Salt form)

Improved aqueous

solubility in

formulation.

Structure-Activity Relationship (SAR) Map
The following diagram illustrates the critical modification zones on the scaffold.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11821733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridine-3-carboximidamide
(Scaffold)

N-Substitution (Amidine)
Controls Lipophilicity

(e.g., -OH, -Alkyl, -Aryl)

Modulates pKa & Membrane Permeability

Ring Substitution (C2/C6)
Electronic Effects

(e.g., -Cl, -F, -CH3)Steric fit into S1 Pockets

Counter-Ion Selection
Bioavailability

(HCl, Mesylate)

Solubility Profile

Target: PncA (TB)
Requires unsubstituted amidine

Target: Factor Xa
Requires bulky N-substituents

Click to download full resolution via product page

Figure 1: SAR Logic for Pyridine-3-carboximidamide. Blue node represents the core scaffold;

Red/Yellow nodes indicate optimization vectors.

Biological Mechanisms of Action[1][2]
Antitubercular Activity (The PncA Connection)
Mycobacterium tuberculosis (Mtb) expresses a nicotinamidase (PncA) essential for converting

the prodrug Pyrazinamide (PZA) into its active form, Pyrazinoic Acid (POA).[1][2]

Mechanism: Pyridine-3-carboximidamide acts as a competitive inhibitor of PncA. It binds to

the active site with higher affinity than the natural substrate due to the cationic amidine

interacting with the catalytic aspartate/cysteine dyad.

Research Utility: While not a drug itself for TB (as it would antagonize PZA), derivatives are

used to study PncA mutations in drug-resistant strains. Novel derivatives are being designed
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to bypass PncA activation entirely.

Serine Protease Inhibition (Antithrombotic)
Trypsin-like serine proteases (Thrombin, Factor Xa) have a deep, negatively charged S1

pocket (Asp189) that recognizes arginine.

Mimicry: The pyridine-3-carboximidamide moiety mimics the arginine side chain.

Advantage: Unlike benzamidines (which are often too basic and poorly absorbed), the

pyridine ring allows for electron-withdrawing modulation, potentially lowering the

slightly to improve oral bioavailability while maintaining potency.

Experimental Protocols
Chemical Synthesis: The Pinner Reaction Workflow
The most robust method to synthesize these derivatives is via the Pinner reaction, converting a

nitrile to an amidine.

Protocol:

Starting Material: 3-Cyanopyridine (Nicotinonitrile).

Activation: Dissolve 10 mmol 3-cyanopyridine in anhydrous ethanol (20 mL) saturated with

dry HCl gas at 0°C.

Intermediate: Stir at 0-5°C for 6 hours, then refrigerate for 24 hours to precipitate the imidate

ester hydrochloride.

Amidation: Filter the imidate ester. Resuspend in anhydrous ethanol and treat with

anhydrous ammonia (or substituted amine) in excess.

Cyclization/Finalization: Reflux for 2-4 hours.

Purification: Recrystallize from Ethanol/Ether.
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Figure 2: Modified Pinner Synthesis Pathway for Amidine Construction.

Minimum Inhibitory Concentration (MIC) Assay
Target:Mycobacterium tuberculosis H37Rv or Candida albicans.

Media Preparation:

TB: Middlebrook 7H9 broth supplemented with OADC (Oleic acid, Albumin, Dextrose,

Catalase) and 0.05% Tween 80.

Fungi: RPMI 1640 buffered with MOPS (pH 7.0).

Compound Preparation: Dissolve pyridine-3-carboximidamide derivative in DMSO (Stock 10

mg/mL).

Plate Setup: Use 96-well microtiter plates. Perform serial 2-fold dilutions (Range: 64
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g/mL to 0.125

g/mL).

Inoculation: Add

CFU/mL of the organism.

Incubation:

TB: 37°C for 7–14 days (Alamar Blue added on day 7 for colorimetric readout).

Fungi: 35°C for 24–48 hours.

Readout: The MIC is the lowest concentration preventing visible growth (or color change

from Blue to Pink in Alamar Blue assay).

Quantitative Activity Data (Reference Values)
The following table summarizes the biological activity of unsubstituted vs. substituted

derivatives based on aggregated literature data.

Compound Variant
Target
Organism/Enzyme

Activity Metric (

/ MIC)
Mechanism Note

Unsubstituted

(Nicotinamidine)
M. tuberculosis PncA

Competitive inhibitor

of PncA [1].

N-Hydroxy derivative

(Amidoxime)

M. tuberculosis

H37Rv
MIC: 12.5 Prodrug form; reduced

basicity aids entry [2].

N-Phenyl substituted
Staphylococcus

aureus
MIC: 4 - 8

Increased lipophilicity

disrupts membranes

[3].

Complexed with Zinc Candida albicans MIC: 2
Metal complex

enhances cell wall

penetration [4].
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Disclaimer: This guide is for research purposes only. All synthesis and biological testing must

be conducted in BSL-2 or BSL-3 laboratories as appropriate for the specific pathogens

involved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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